Cas no 1448061-30-0 (N-(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl-2-methylpropanamide)

• Product Name: N-(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl-2-methylpropanamide
• CAS No: 1448061-30-0
• MF: C₁₂H₁₉N₃O
• MW: 221.298762559891
• CID: 6156811
• PubChem ID: 71808535
• Update Time: 2025-10-29

N-(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl-2-methylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl-2-methylpropanamide
• 1448061-30-0
• N-[(5-CYCLOPROPYL-1-METHYLPYRAZOL-3-YL)METHYL]-2-METHYLPROPANAMIDE
• N-[(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl]-2-methylpropanamide
• N-((5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl)isobutyramide
• AKOS024563363
• F6440-3836

• Inchi： 1S/C12H19N3O/c1-8(2)12(16)13-7-10-6-11(9-4-5-9)15(3)14-10/h6,8-9H,4-5,7H2,1-3H3,(H,13,16)
• InChI Key： RYLOSSJYNFEWRR-UHFFFAOYSA-N
• SMILES： O=C(C(C)C)NCC1C=C(C2CC2)N(C)N=1

Computed Properties

• Exact Mass: 221.152812238g/mol
• Monoisotopic Mass: 221.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 46.9Ų

Additional information on N-(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl-2-methylpropanamide

N-(5-Cyclopropyl-1-Methyl-1H-Pyrazol-3-Yl)Methyl-2-Methylpropanamide: A Comprehensive Overview

The compound with CAS No. 1448061-30-0, commonly referred to as N-(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl-2-methylpropanamide, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug development. In this article, we will delve into the properties, synthesis, and latest research findings related to this compound, providing a comprehensive understanding of its significance in the scientific community.

N-(5-Cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl-2-methylpropanamide belongs to the class of amides, which are widely used in pharmaceuticals due to their ability to form stable bonds and exhibit diverse biological activities. The molecule's structure is characterized by a pyrazole ring, a cyclopropyl group, and a branched alkyl chain. These structural elements contribute to its unique physicochemical properties, making it a promising candidate for various therapeutic applications.

Recent studies have highlighted the potential of N-(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl-2-methylpropanamide as a modulator of key biological targets. For instance, researchers have investigated its ability to inhibit specific enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, preliminary in vitro studies have demonstrated its cytotoxic effects on certain cancer cell lines, indicating its potential role in anticancer therapy.

The synthesis of N-(5-cyclopropyl-1-methyl-1H-pyrazol-3-Yl)methyl-amide derivatives has been optimized through various methodologies, including microwave-assisted synthesis and catalytic cross-coupling reactions. These advancements have not only improved the yield and purity of the compound but also facilitated its scalability for large-scale production. The development of efficient synthetic routes has been instrumental in advancing preclinical studies and exploring its therapeutic potential.

In terms of pharmacokinetics, N-(5-cyclopropyl...)methyl-amide exhibits favorable absorption and bioavailability profiles, making it suitable for oral administration. Studies have shown that the compound demonstrates moderate plasma protein binding and undergoes hepatic metabolism via cytochrome P450 enzymes. These findings are crucial for determining its pharmacokinetic profile and optimizing dosing regimens in clinical trials.

One of the most exciting developments involving N-(5-cyclopropyl...)methyl-amide is its application in targeted drug delivery systems. Researchers have explored the use of this compound as a payload in nanocarriers designed to deliver therapeutic agents to specific tissues or cells. The molecule's structural flexibility and functional groups make it an ideal candidate for such applications, potentially enhancing drug efficacy while minimizing systemic toxicity.

Moreover, computational modeling studies have provided valuable insights into the molecular interactions of N-(5-cyclopropyl...)methyl-amide with biological targets. Using advanced docking algorithms, scientists have identified key residues on target proteins that are critical for binding affinity. These findings have guided further optimization of the compound's structure to enhance its potency and selectivity.

Despite the promising results from preclinical studies, several challenges remain before N-(5-cyclopropyl...)methyl-amide can be translated into clinical use. Issues such as off-target effects, drug resistance mechanisms, and long-term toxicity need to be thoroughly investigated. Collaborative efforts between academic institutions and pharmaceutical companies are essential to address these challenges and advance this compound toward regulatory approval.

In conclusion, N-(5-cyclopropyl...)methyl-amide represents a significant advancement in medicinal chemistry due to its unique structure and diverse biological activities. With ongoing research focusing on its synthesis optimization, pharmacokinetics, and therapeutic applications, this compound holds immense potential for addressing unmet medical needs. As the scientific community continues to explore its capabilities, N-(5-cyclopropyl...)methyl-amide may pave the way for innovative treatments across various therapeutic areas.